Cas no 2034614-24-7 (N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide)

• Product Name: N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• CAS No: 2034614-24-7
• MF: C₁₉H₂₂N₂O₄S₂
• MW: 406.518982410431
• CID: 6276052
• PubChem ID: 122162565
• Update Time: 2025-07-17

N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-4-(2-methyloxazol-4-yl)benzenesulfonamide
• F6571-1160
• AKOS032469112
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide
• 2034614-24-7
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-4-(2-methyl-1,3-oxazol-4-yl)benzenesulfonamide

• Inchi： 1S/C19H22N2O4S2/c1-14-21-19(12-25-14)16-2-4-18(5-3-16)27(23,24)20-9-6-15(7-10-22)17-8-11-26-13-17/h2-5,8,11-13,15,20,22H,6-7,9-10H2,1H3
• InChI Key： IPNAEQITDRYUAR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=COC(C)=N2)=CC=1)(NCCC(C1=CSC=C1)CCO)(=O)=O

Computed Properties

• Exact Mass: 406.10209953g/mol
• Monoisotopic Mass: 406.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Additional information on N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide

Comprehensive Analysis of N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS No. 2034614-24-7)

The compound N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide (CAS No. 2034614-24-7) represents a sophisticated sulfonamide derivative with a unique structural framework. Its molecular architecture combines a thiophene ring, a hydroxypentyl chain, and a 2-methyl-1,3-oxazole moiety, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its potential applications due to its multifunctional groups, which may contribute to binding affinity and selectivity in biological systems.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in targeting enzymes and receptors. The presence of the thiophene-3-yl group in this molecule enhances its lipophilicity, potentially improving membrane permeability—a critical factor in central nervous system (CNS) drug development. Concurrently, the 2-methyl-1,3-oxazol-4-yl unit may offer hydrogen-bonding capabilities, a feature highly sought after in kinase inhibitor design. These attributes align with current trends in precision medicine, where researchers prioritize compounds with tailored pharmacokinetic profiles.

The synthetic route for CAS 2034614-24-7 often involves multi-step organic transformations, including Suzuki-Miyaura coupling for the benzene-sulfonamide core and subsequent functionalization. Analytical characterization typically employs LC-MS, NMR spectroscopy, and X-ray crystallography to confirm the hydroxy-pentyl-thiophene linkage. Purity thresholds exceeding 98% are generally required for biological evaluations, reflecting the compound's role in high-throughput screening campaigns. Notably, its stability under physiological conditions remains an active area of investigation, particularly regarding sulfonamide hydrolysis resistance.

From a therapeutic perspective, this compound's structural motifs suggest potential cross-reactivity with G-protein-coupled receptors (GPCRs) or ion channels, topics dominating recent PubMed queries. Computational docking studies hypothesize interactions with allosteric sites, a hot topic in drug repurposing research. However, rigorous in vitro validation is essential, especially given the rising interest in polypharmacology approaches that leverage multi-target compounds. Such investigations could position 2034614-24-7 as a candidate for neurodegenerative or metabolic disorder research.

Industrial applications of N-5-hydroxy-3-(thiophen-3-yl)pentyl-4-(2-methyl-1,3-oxazol-4-yl)benzene-1-sulfonamide extend beyond pharmaceuticals. Its heterocyclic components make it valuable in materials science, particularly in designing organic semiconductors or metal-organic frameworks (MOFs). The compound's fluorescence properties—attributed to the oxazole-thiophene conjugation—are being probed for sensor development, coinciding with the global push for environmental monitoring technologies.

Regulatory considerations for CAS 2034614-24-7 emphasize its classification as a non-hazardous research chemical under standard handling protocols. Nonetheless, proper storage at -20°C in amber vials is recommended to preserve the hydroxy group's integrity. This precaution aligns with Good Laboratory Practice (GLP) guidelines, a frequent search term among quality control professionals.

Future research directions may explore structure-activity relationships (SAR) through systematic derivatization, particularly modifying the pentyl spacer length or substituting the methyl-oxazole group. Such studies would address recurring questions in medicinal chemistry forums about optimizing sulfonamide bioavailability. Collaborative efforts between academia and biotech firms could accelerate the translation of findings, leveraging the compound's patent-free status (as of current knowledge).

In summary, 2034614-24-7 embodies a chemically intriguing scaffold with multidisciplinary relevance. Its balanced hydrophilic-lipophilic character and modular synthetic accessibility position it as a valuable tool compound for 21st-century molecular design challenges, from targeted therapies to smart materials.